Cas no 1806795-92-5 (5-Bromo-4-(difluoromethyl)-2,3-dihydroxypyridine)

• Product Name: 5-Bromo-4-(difluoromethyl)-2,3-dihydroxypyridine
• CAS No: 1806795-92-5
• MF: C₆H₄BrF₂NO₂
• MW: 240.002267837524
• CID: 4918173
• Update Time: 2025-05-20

5-Bromo-4-(difluoromethyl)-2,3-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(difluoromethyl)-2,3-dihydroxypyridine

• Inchi： 1S/C6H4BrF2NO2/c7-2-1-10-6(12)4(11)3(2)5(8)9/h1,5,11H,(H,10,12)
• InChI Key： SCRXRLWIYQTNGF-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C(=C1C(F)F)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 0.6
• Topological Polar Surface Area: 49.3

Additional information on 5-Bromo-4-(difluoromethyl)-2,3-dihydroxypyridine

Professional Introduction to 5-Bromo-4-(difluoromethyl)-2,3-dihydroxypyridine (CAS No. 1806795-92-5)

5-Bromo-4-(difluoromethyl)-2,3-dihydroxypyridine, a compound with the CAS number 1806795-92-5, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a pyridine core with Bromo and difluoromethyl substituents, has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery and medicinal chemistry.

The molecular structure of 5-Bromo-4-(difluoromethyl)-2,3-dihydroxypyridine encompasses several key functional groups that contribute to its unique chemical properties. The presence of hydroxyl groups at the 2 and 3 positions of the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry. Additionally, the Bromo substituent at the 5-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The difluoromethyl group at the 4-position introduces electron-withdrawing effects, influencing the electronic properties of the molecule and potentially modulating its biological activity.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their prevalence in many bioactive molecules. The compound 5-Bromo-4-(difluoromethyl)-2,3-dihydroxypyridine is no exception and has been explored in various contexts. One notable area of research involves its use as a building block in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in oncology and inflammatory diseases. By incorporating this compound into drug candidates, researchers aim to develop molecules that can selectively inhibit aberrant kinase activity associated with these conditions.

The combination of hydroxyl and bromo groups on the pyridine ring allows for diverse synthetic strategies. For instance, the hydroxyl groups can be protected or modified to introduce other functionalities, while the bromo group can be used for palladium-catalyzed cross-coupling reactions. This flexibility makes 5-Bromo-4-(difluoromethyl)-2,3-dihydroxypyridine a valuable scaffold for constructing more complex molecules with tailored properties.

Recent studies have also highlighted the potential of this compound in antimicrobial applications. The structural features of pyridine derivatives often contribute to their ability to interact with biological targets such as bacterial enzymes or membrane components. The presence of both hydroxyl and bromo groups may enhance binding affinity and selectivity against microbial pathogens. Furthermore, the electron-withdrawing nature of the difluoromethyl group could improve metabolic stability, a critical factor for drug efficacy.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. Fluoroatoms are known to influence various pharmacokinetic properties, including bioavailability and metabolic clearance. The introduction of fluorine atoms into drug candidates can lead to improved pharmacological profiles. In the case of 5-Bromo-4-(difluoromethyl)-2,3-dihydroxypyridine, the difluoromethyl group may enhance binding interactions with biological targets by increasing lipophilicity and reducing susceptibility to enzymatic degradation.

In addition to its applications in drug discovery, this compound has potential uses in materials science and agrochemicals. The unique structural motifs present in pyridine derivatives make them attractive candidates for designing novel materials with specific electronic or optical properties. Moreover, their reactivity allows for the development of advanced agrochemicals that can target pests more effectively while minimizing environmental impact.

The synthesis of 5-Bromo-4-(difluoromethyl)-2,3-dihydroxypyridine involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as 2-amino-3-hydroxypyridine, bromination at the 5-position followed by introduction of the difluoromethyl group can be achieved through established methods. These synthetic routes underscore the compound's accessibility and readiness for further derivatization.

The growing body of research on heterocyclic compounds underscores their importance in modern chemistry and medicine. The compound 5-Bromo-4-(difluoromethyl)-2,3-dihydroxypyridine, with its distinctive structural features and functional groups, exemplifies how molecular design can lead to innovative solutions in therapeutic development. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly significant role in both academic research and industrial applications.